Cas no 126533-86-6 (4-Thiazolecarboxaldehyde, 2-(ethylamino)-)

4-Thiazolecarboxaldehyde,  2-(ethylamino)- structure
126533-86-6 structure
Product Name:4-Thiazolecarboxaldehyde, 2-(ethylamino)-
CAS No:126533-86-6
MF:C6H8N2OS
MW:156.205519676208
CID:897300
Update Time:2025-04-19

4-Thiazolecarboxaldehyde, 2-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxaldehyde, 2-(ethylamino)-
    • 2-(ethylamino)-1,3-thiazole-4-carbaldehyde
    • Inchi: 1S/C6H8N2OS/c1-2-7-6-8-5(3-9)4-10-6/h3-4H,2H2,1H3,(H,7,8)
    • InChI Key: HBZUFCWQTXLKOB-UHFFFAOYSA-N
    • SMILES: S1C=C(C=O)N=C1NCC

Computed Properties

  • Exact Mass: 156.03584
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 86
  • Rotatable Bond Count: 32
  • Complexity: 2340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1000
  • XLogP3: nothing

Experimental Properties

  • PSA: 41.99
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